Cas no 355803-78-0 (Ethyl 11,14-Diepoxyeicosanoate)

• Product Name: Ethyl 11,14-Diepoxyeicosanoate
• CAS No: 355803-78-0
• MF: C₂₂H₄₀O₄
• MW: 368.550607681274
• CID: 303132
• PubChem ID: 4153961
• Update Time: 2025-04-19

Ethyl 11,14-Diepoxyeicosanoate Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranedecanoic acid,3-[(3-pentyl-2-oxiranyl)methyl]-, ethyl ester
• Ethyl 11,14-Diepoxyeicosanoate
• AKOS030255769
• FT-0668221
• 11,14-Diepoxyeicosanoic acid ethyl ester
• Ethyl 10-[3-[(3-pentyloxiran-2-yl)methyl]oxiran-2-yl]decanoate
• DTXSID00400001
• 355803-78-0
• Ethyl 10-(3-((3-pentyloxiran-2-yl)methyl)oxiran-2-yl)decanoate
• ETHYL 3-[(3-PENTYL-2-OXIRANYL)METHYL]-2-OXIRANEDECANOATE
• G76924

• Inchi： 1S/C22H40O4/c1-3-5-11-14-18-20(25-18)17-21-19(26-21)15-12-9-7-6-8-10-13-16-22(23)24-4-2/h18-21H,3-17H2,1-2H3
• InChI Key： PEZIQWVKZYIKRH-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCCCC(=O)OCC)C1CC1C(CCCCC)O1

Computed Properties

• Exact Mass: 368.29300
• Monoisotopic Mass: 368.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.4A^2
• XLogP3: 6.4

Experimental Properties

• Density: 0.981
• Boiling Point: 448°C at 760 mmHg
• Flash Point: 189.9°C
• Refractive Index: 1.471
• PSA: 51.36000
• LogP: 5.56560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters